(R)-di-tert-butyl 2-((S)-4-amino-5-tert-butoxy-5-oxopentanamido)pentanedioate

• IUPAC Name: ditert-butyl (2R)-2-[[(4S)-4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate
• InChI: InChI=1S/C22H40N2O7/c1-20(2,3)29-17(26)13-11-15(19(28)31-22(7,8)9)24-16(25)12-10-14(23)18(27)30-21(4,5)6/h14-15H,10-13,23H2,1-9H3,(H,24,25)/t14-,15+/m0/s1
• InChI Key: KBONZTYAIRBOLZ-LSDHHAIUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C(=O)OC(C)(C)C)NC(=O)CCC(C(=O)OC(C)(C)C)N
• Isomeric SMILES: CC(C)(C)OC(=O)CC[C@H](C(=O)OC(C)(C)C)NC(=O)CC[C@@H](C(=O)OC(C)(C)C)N
• Molecular Formula: C22H40N2O7
• Molecular Weight: 444.6 g/mol

Description

The compound “®-di-tert-butyl 2-((S)-4-amino-5-tert-butoxy-5-oxopentanamido)pentanedioate” is a complex organic molecule. It is a derivative of pentanedioic acid, also known as glutaric acid, which is a five-carbon dicarboxylic acid. The molecule contains several functional groups, including amide, ester, and carboxylic acid groups. The ® and (S) prefixes indicate that this molecule has chirality, meaning it exists in two forms that are mirror images of each other.

Scientific Research Applications

Drug Delivery Systems

• The compound’s unique structure and solubility properties make it a potential candidate for drug delivery systems. .

Peptide Mimetics and Bioconjugates

• Due to its glutamic acid backbone, this compound can serve as a peptide mimetic or be incorporated into bioconjugates. .

Materials Science and Nanotechnology

• The tert-butyl groups provide steric hindrance, affecting the compound’s reactivity. Researchers have explored its use in materials science, including the synthesis of nanoparticles and nanocomposites. .

Organic Synthesis and Catalysis

• The tert-butyl ester functionality can be selectively cleaved under mild conditions, making it valuable in organic synthesis. Researchers have utilized it as a protecting group for carboxylic acids or as a precursor for various transformations. .

Supramolecular Chemistry

• The chiral nature of this compound allows it to participate in supramolecular interactions. Researchers have explored its use in self-assembly processes, host-guest chemistry, and chirality recognition. .

Biological Studies and Enzyme Inhibition

• Investigating the interactions of this compound with enzymes and biological targets has revealed insights into its inhibitory properties. .

Mechanism of Action

Mode of Action

It’s worth noting that the compound is a derivative of l-glutamate , which is a key molecule in cellular metabolism. L-glutamate is known to play a crucial role in protein synthesis and as a neurotransmitter in the brain. The compound’s interaction with its targets could potentially lead to changes in these processes.

Biochemical Pathways

The compound is a derivative of L-glutamate, which is involved in numerous biochemical pathways. For instance, L-glutamate is a critical component in the synthesis of proteins. It also plays a role in the citric acid cycle, a crucial metabolic pathway that provides energy to cells . The compound’s effect on these pathways and their downstream effects would depend on its specific interactions with its targets.

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Future Directions

The future directions for research on this compound would likely depend on its intended applications. For example, if it were being studied as a potential pharmaceutical, future research might focus on its biological activity, toxicity, and metabolic stability. Alternatively, if it were being studied for its chemical properties, future research might focus on its reactivity or potential uses in synthesis.